Cas no 193-09-9 (Naphtho2,3-epyrene)

• Product Name: Naphtho2,3-epyrene
• CAS No: 193-09-9
• Molecular Formula: C₂₄H₁₄
• Molecular Weight: 302.36800
• CID: 212503
• PubChem ID: 9129

Naphtho2,3-epyrene Properties

Names and Identifiers

• NAPHTHO(2,3-E)PYRENE
• NAPHTHO(2,3-E)PYRENE
• NAPHTHO[2,3-E]PYRENE
• DIBENZO(DE,QR)NAPHTHACENE
• Dibenzo[de,qr]naphthacen
• dibenzo[de,qr]tetracene
• Naphtho<2',3',1,2>pyren
• Ccris 8724
• Dibenzo[de,qr]naphthacene
• Naphtho-(2',3':4,5)-pyrene

• InChIKey： SRCZXQXKBVWAFC-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H14/c1-2-6-18-14-22-20-10-4-8-16-12-11-15-7-3-9-19(23(15)24(16)20)21(22)13-17(18)5-1/h1-14H
• SMILES： C12C3C=CC=C1C1=CC4=CC=CC=C4C=C1C1=CC=CC(=CC=3)C=21

Computed Properties

• Exact Mass: 302.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 302.109550447g/mol
• Heavy Atom Count: 24
• Complexity: 436
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 6.89040
• PSA: 0.00000
• Boiling Point: 552.3±17.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 282.0±15.1 °C
• Density: 1.3±0.1 g/cm3

Naphtho2,3-epyrene Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Naphtho2,3-epyrene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes